2-((4-Chlorobutoxy)methyl)tetrahydrofuran

• Molecular Formula: C9H17ClO2
• Molecular Weight: 192.68 g/mol
• IUPAC Name: 2-(4-chlorobutoxymethyl)oxolane
• InChI: InChI=1S/C9H17ClO2/c10-5-1-2-6-11-8-9-4-3-7-12-9/h9H,1-8H2
• InChI Key: YSJREGJETOKNLK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COCCCCCl

Description

2-((4-Chlorobutoxy)methyl)tetrahydrofuran is a tetrahydrofuran (THF) derivative featuring a chlorobutoxy-methyl substituent at the 2-position of the THF ring. This compound is structurally characterized by a five-membered oxygen-containing heterocycle (THF) modified with a 4-chlorobutoxy group linked via a methylene bridge. Such substitutions influence its physicochemical properties, including polarity, solubility, and reactivity, making it relevant in synthetic chemistry, particularly as an intermediate in pharmaceuticals or ligand systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((4-Chlorobutoxy)methyl)tetrahydrofuran typically involves the reaction of tetrahydrofuran with 4-chlorobutanol in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of a solvent to facilitate the reaction .

Industrial Production Methods

In industrial settings, the production of 2-((4-Chlorobutoxy)methyl)tetrahydrofuran may involve continuous flow reactors to ensure consistent product quality and yield. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-((4-Chlorobutoxy)methyl)tetrahydrofuran can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

2-((4-Chlorobutoxy)methyl)tetrahydrofuran has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biochemical pathways and interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((4-Chlorobutoxy)methyl)tetrahydrofuran involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogs and Their Properties

The following compounds share structural motifs with 2-((4-Chlorobutoxy)methyl)tetrahydrofuran and serve as benchmarks for comparison:

Compound A : ((3S)-3-[4-[(5-Bromo-2-chlorophenyl)methyl]phenoxy]tetrahydrofuran) (IMP2)

• Structure: THF ring substituted with a phenoxy group bearing a 5-bromo-2-chlorophenylmethyl moiety.
• Role : A synthesis impurity in empagliflozin (EMPA), a pharmaceutical agent for diabetes .
• Purity : 99.1%, highlighting its stability under synthetic conditions .
• Reactivity : Likely participates in nucleophilic substitutions due to halogenated aryl groups.

Compound B : 2-({[4-(Propan-2-yl)benzyl]oxy}methyl)tetrahydrofuran

• Structure : THF ring modified with a 4-isopropylbenzyloxy-methyl group.
• Role : Ligand in iron-arene complexes, forming mixed-valence Fe(II,III) clusters .
• Reactivity : Demonstrates labile coordination behavior, enabling structural diversity in metal complexes .

Compound C : 2-[(4-Fluoro-2-nitrophenoxy)methyl]tetrahydrofuran

• Structure: THF with a 4-fluoro-2-nitrophenoxy-methyl substituent.
• Applications: Potential intermediate in agrochemicals or dyes due to nitro and fluoro groups .
• Stability : Nitro groups may enhance oxidative reactivity compared to chloro derivatives.

Comparative Data Table

Parameter	2-((4-Chlorobutoxy)methyl)THF	Compound A (IMP2)	Compound B	Compound C
Molecular Formula	C₉H₁₅ClO₂ (estimated)	C₁₈H₁₈BrClO₂	C₁₅H₂₂O₂	C₁₁H₁₂FNO₄
Molecular Weight	~202.67	401.68	234.33	241.22
Substituent Groups	4-Chlorobutoxy-methyl	5-Bromo-2-chlorophenylmethyl-phenoxy	4-Isopropylbenzyloxy-methyl	4-Fluoro-2-nitrophenoxy-methyl
Key Applications	Synthetic intermediate	Pharmaceutical impurity	Ligand in metal complexes	Agrochemical/dye intermediate
Stability/Reactivity	Moderate (Cl may undergo SN2)	High (halogens stabilize structure)	Labile (facilitates metal binding)	Oxidatively reactive (nitro group)
References

Functional and Reactivity Differences

Halogen Influence :

• The 4-chlorobutoxy group in the target compound offers a flexible aliphatic chain for nucleophilic substitutions, contrasting with Compound A’s rigid bromo-chloro aromatic system. This flexibility may enhance its utility in stepwise syntheses .
• Compound C’s nitro group introduces strong electron-withdrawing effects, increasing susceptibility to reduction compared to chloro or bromo substituents .

Coordination Chemistry :

• Compound B’s isopropylbenzyl group enables spatial orientation adjustments in metal complexes, whereas the target compound’s chlorobutoxy chain might limit steric control .

Pharmaceutical Relevance :

• Compound A’s role as a high-purity impurity underscores the importance of rigorous chromatographic separation in drug manufacturing, a consideration relevant to the target compound if used in similar contexts .

Stability and Handling Considerations

• Incompatibilities : THF derivatives generally exhibit sensitivity to strong acids, bases, and oxidizers. For example, 2-methyl THF (a simpler analog) is incompatible with peroxides and strong acids . The chlorobutoxy group in the target compound may exacerbate reactivity with nucleophiles or bases.
• Storage : Recommendations for analogs suggest inert atmospheres and low temperatures to prevent degradation .